2,6-dimethyl-4-[(4-nitrophenyl)carbonothioyl]morpholine

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(4-nitrophenyl)methanethione
• InChI: InChI=1S/C13H16N2O3S/c1-9-7-14(8-10(2)18-9)13(19)11-3-5-12(6-4-11)15(16)17/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: OTWDABUDFHHNRI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=S)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol

Description

2,6-dimethyl-4-[(4-nitrophenyl)carbonothioyl]morpholine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. The compound is a member of the morpholine family and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of 2,6-dimethyl-4-[(4-nitrophenyl)carbonothioyl]morpholine is not fully understood. However, studies have shown that the compound binds specifically to the active site of enzymes and inhibits their activity. The compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,6-dimethyl-4-[(4-nitrophenyl)carbonothioyl]morpholine are diverse and depend on the specific application. In medicinal chemistry, the compound has been shown to inhibit the growth of cancer cells and reduce inflammation. In biochemistry, the compound has been used to study enzyme-substrate interactions. In material science, the compound has been used as a building block for the synthesis of new materials with specific properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2,6-dimethyl-4-[(4-nitrophenyl)carbonothioyl]morpholine in lab experiments are its specificity and potency. The compound binds specifically to the active site of enzymes, allowing researchers to study enzyme-substrate interactions in detail. Additionally, the compound has been shown to have potent anti-cancer and anti-inflammatory properties, making it a valuable tool for the development of new drugs.
The limitations of using 2,6-dimethyl-4-[(4-nitrophenyl)carbonothioyl]morpholine in lab experiments are its toxicity and limited solubility. The compound is toxic and requires careful handling, and its limited solubility can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of 2,6-dimethyl-4-[(4-nitrophenyl)carbonothioyl]morpholine. One direction is the development of new drugs based on the compound's anti-cancer and anti-inflammatory properties. Another direction is the use of the compound as a building block for the synthesis of new materials with specific properties. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various scientific fields.
Conclusion:
2,6-dimethyl-4-[(4-nitrophenyl)carbonothioyl]morpholine is a valuable tool for the study of various scientific fields, including medicinal chemistry, biochemistry, and material science. The compound's unique structure and properties make it a valuable tool for the design and synthesis of new materials with specific properties. Additionally, the compound's anti-cancer and anti-inflammatory properties make it a potential candidate for the development of new drugs. Further studies are needed to fully understand the compound's mechanism of action and potential applications in various scientific fields.

Scientific Research Applications

2,6-dimethyl-4-[(4-nitrophenyl)carbonothioyl]morpholine has shown potential applications in various scientific fields. In medicinal chemistry, the compound has been investigated for its anti-cancer properties. Studies have shown that the compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, the compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
In biochemistry, the compound has been used as a probe to study the mechanism of action of various enzymes. The compound has been shown to bind specifically to the active site of enzymes, allowing researchers to study the enzyme-substrate interactions in detail.
In material science, the compound has been used as a building block for the synthesis of various materials, including polymers and metal complexes. The unique structure and properties of the compound make it a valuable tool for the design and synthesis of new materials with specific properties.